Cas no 2228286-37-9 (2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine)

• Product Name: 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• CAS No: 2228286-37-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6359197
• PubChem ID: 165682106
• Update Time: 2025-08-02

2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine
• EN300-2005380
• 2228286-37-9

• Inchi： 1S/C11H23N/c1-9(2,12)7-8-10(3,4)11(8,5)6/h8H,7,12H2,1-6H3
• InChI Key： LYAMVOFRXAHHJS-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine

Research Brief on 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine (CAS: 2228286-37-9)

The compound 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine (CAS: 2228286-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure, is being investigated for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. Recent studies have focused on its pharmacological properties, including its interaction with neurotransmitter systems and its potential as a novel psychotropic agent.

Recent preclinical studies have demonstrated that 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine exhibits notable affinity for serotonin and dopamine receptors, suggesting its potential utility in treating mood disorders such as depression and anxiety. The compound's unique structural features, including the tetramethylcyclopropyl group, contribute to its stability and bioavailability, making it a promising candidate for further development. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular interactions and binding mechanisms.

In addition to its CNS applications, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. Preliminary in vitro and in vivo studies indicate that 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine may possess neuroprotective properties, potentially mitigating oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the growing burden of neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled more efficient and scalable production of the compound, facilitating its use in both research and potential clinical applications. Researchers have reported improved yields and purity through novel catalytic methods and green chemistry approaches, underscoring the compound's feasibility for large-scale production.

Despite these promising developments, challenges remain in the development of 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine as a therapeutic agent. Ongoing studies are addressing issues related to its pharmacokinetics, toxicity profile, and long-term safety. Future research directions may include the development of derivatives with enhanced selectivity and reduced side effects, as well as comprehensive clinical trials to evaluate its efficacy in human subjects.

In conclusion, 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-amine represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural and pharmacological properties offer significant potential for addressing unmet medical needs in CNS and neurodegenerative disorders. Continued investigation and collaboration across disciplines will be essential to fully realize its therapeutic promise.